(S)-2-(((S)-7-acetamido-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-10-yl)amino)-3-methylbutanoic acid
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Overview
Description
Amino acids are fundamental components of our bodies and vital for physiological functions such as protein synthesis, tissue repair, and nutrient absorption . They consist of a central carbon atom attached to a hydrogen, an acidic carboxyl group (−COOH), an amino group (−NH2), and an organic side chain (also called an R group). The side chain is unique in each of the 20 amino acids .
Synthesis Analysis
The synthesis of chiral amino acids can be achieved through various methods, including enzymatic asymmetric synthesis . This involves asymmetric reductive amination of keto acids, asymmetric transfer of an amino group to keto acids, enantioselective addition of ammonia to α,β-unsaturated acids, and aldol condensation of an amino acid to aldehydes .Molecular Structure Analysis
The structure of an amino acid consists of a central carbon atom attached to a hydrogen, an acidic carboxyl group (−COOH), an amino group (−NH2), and an organic side chain (also called an R group) .Chemical Reactions Analysis
The Strecker Synthesis is a preparation of α-aminonitriles, which are versatile intermediates for the synthesis of amino acids via hydrolysis of the nitrile .Physical And Chemical Properties Analysis
Amino acids have various physical and chemical properties, which can be computed using tools like ProtParam . These properties include the molecular weight, theoretical pI, amino acid composition, atomic composition, and more .Scientific Research Applications
- The resulting hydrogel exhibits impressive tensile strength (0.45 MPa) and breaking strain (2060%). Moreover, its dynamic hydrogen bonds with L-serine enable low hysteresis, rapid self-recovery, and outstanding fatigue resistance .
- Researchers use this technology to analyze amino acid profiles in biological samples, aiding drug development and personalized medicine .
Hydrogel Reinforcement and Rapid Gelation
Biotherapeutics and Amino Acid Analysis
Polypeptides and Ring Opening Polymerization
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-[[(7S)-7-acetamido-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-10-yl]amino]-3-methylbutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2O7/c1-13(2)23(26(31)32)28-19-10-8-16-17(12-20(19)30)18(27-14(3)29)9-7-15-11-21(33-4)24(34-5)25(35-6)22(15)16/h8,10-13,18,23H,7,9H2,1-6H3,(H,27,29)(H,28,30)(H,31,32)/t18-,23-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZDLAUSYEAFGDD-MBSDFSHPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC1=CC=C2C(=CC1=O)[C@H](CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N2O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(((S)-7-acetamido-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-10-yl)amino)-3-methylbutanoic acid |
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